Cas no 1398504-37-4 (Methyl 2,4-dichloro-6-fluorobenzoate)

• Product Name: Methyl 2,4-dichloro-6-fluorobenzoate
• CAS No: 1398504-37-4
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD22574195
• CID: 4594036
• PubChem ID: 71744211
• Update Time: 2025-10-30

Methyl 2,4-dichloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2,4-DICHLORO-6-FLUOROBENZOATE
• Benzoic acid, 2,4-dichloro-6-fluoro-, methyl ester
• YFC50437
• CL8927
• A929709
• Methyl 2,4-dichloro-6-fluorobenzoate

• MDL： MFCD22574195
• Inchi： 1S/C8H5Cl2FO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
• InChI Key： NYSVGJCOIGNBSV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methyl 2,4-dichloro-6-fluorobenzoate

Methyl 2,4-dichloro-6-fluorobenzoate (CAS No. 1398504-37-4): A Comprehensive Overview

Methyl 2,4-dichloro-6-fluorobenzoate (CAS No. 1398504-37-4) is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable intermediate in synthetic chemistry. The presence of both chloro and fluoro substituents imparts unique reactivity, enabling its use in the development of various bioactive molecules.

The chemical structure of Methyl 2,4-dichloro-6-fluorobenzoate consists of a benzoic acid backbone substituted with a methyl ester group at the C1 position, and two chloro atoms at the C2 and C4 positions, along with a fluoro atom at the C6 position. This arrangement results in a molecule with high lipophilicity and moderate solubility in organic solvents, making it suitable for various synthetic applications.

In recent years, Methyl 2,4-dichloro-6-fluorobenzoate has been extensively studied for its potential applications in drug discovery. Its structural features make it an attractive scaffold for designing novel compounds with enhanced pharmacological properties. For instance, the fluorine atom can influence metabolic stability and binding affinity to biological targets, while the chloro groups can serve as handles for further functionalization.

One of the most compelling areas of research involving Methyl 2,4-dichloro-6-fluorobenzoate is its role as a precursor in the synthesis of antiviral and anticancer agents. Studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. The fluorine-substituted benzoates have shown particular promise in targeting enzymes that are crucial for viral replication and tumor growth.

The synthesis of Methyl 2,4-dichloro-6-fluorobenzoate typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of chloro and fluoro substituents requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the benzoic acid ring.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for Methyl 2,4-dichloro-6-fluorobenzoate. Molecular modeling studies have helped predict the most favorable reaction pathways and intermediates, reducing experimental trial-and-error. These computational methods are particularly useful in designing complex derivatives with tailored biological activities.

The pharmacological potential of Methyl 2,4-dichloro-6-fluorobenzoate has been further explored through structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers have identified key structural features that enhance its biological efficacy. For example, replacing one of the chloro groups with a hydroxyl group has been found to improve binding affinity to certain therapeutic targets without compromising overall activity.

In addition to pharmaceutical applications, Methyl 2,4-dichloro-6-fluorobenzoate has shown promise in agrochemical research. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The combination of chloro and fluoro substituents enhances their bioavailability and environmental stability, making them effective against a broad spectrum of pathogens.

The safety profile of Methyl 2,4-dichloro-6-fluorobenzoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on human health and the environment. These studies have demonstrated that when handled properly, the compound exhibits low toxicity with minimal environmental impact.

The future directions for research on Methyl 2,4-dichloro-6-fluorobenzoate are promising and multifaceted. Ongoing studies aim to expand its applications in drug discovery by exploring novel synthetic methodologies and biological targets. Additionally, efforts are being made to develop greener synthetic routes that minimize waste and energy consumption.

In conclusion, Methyl 2,4-dichloro-6-fluorobenzoate (CAS No. 1398504-37-4) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug development and crop protection. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing chemical biology and medicine.